Ammonium osmium chloride

Specification

• CAS No.: 12125-08-5
• Molecular Formula: Cl6H8N2Os
• Molecular Weight: 439 g/mol
• IUPAC Name: diazanium;osmium(4+);hexachloride
• Standard InChI: InChI=1S/6ClH.2H3N.Os/h6*1H;2*1H3;/q;;;;;;;;+4/p-4
• Standard InChI Key: SRBXXQDKBKTWOC-UHFFFAOYSA-J
• SMILES: [NH4+].[NH4+].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Os+4]
• Canonical SMILES: [NH4+].[NH4+].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Os+4]

Introduction

Structural Characteristics and Nomenclature

Ammonium osmium chloride is most accurately described as diammonium hexachloroosmate(IV). This compound belongs to the family of metal complex salts containing osmium in the +4 oxidation state. The compound has several synonyms in scientific literature:

• Ammonium hexachloroosmate(IV)

• Diammonium hexachloroosmate

• Ammonium chloroosmate(IV)

• Osmium ammonium chloride
  The molecular formula is typically written as (NH4)2OsCl6 or Cl6H8N2Os, with a molecular weight of approximately 439.02 g/mol. The compound's structure consists of two ammonium cations (NH4+) and a hexachloroosmate(IV) anion [OsCl6]2-, where the osmium atom is octahedrally coordinated to six chloride ligands.

Physical and Chemical Properties

Physical Properties

Ammonium osmium chloride displays distinctive physical characteristics that facilitate its identification and handling:

Property	Value/Description
Appearance	Red powder or dark red octahedral crystals
Molecular Weight	439.02 g/mol
Melting Point	170°C (sublimes)
Density	2.93 g/cm³
Crystal System	Cubic, space group Fm3m
Cell Parameters	a = 0.9729 nm, Z = 4
Solubility	Poorly soluble in cold water; soluble in water or alcohol
The compound's elemental composition has been determined as follows:
Element	Percentage (%)
---------	---------------
Chlorine (Cl)	48.45%
Hydrogen (H)	1.84%
Nitrogen (N)	6.38%
Osmium (Os)	43.33%
These values align with the theoretical percentages derived from its molecular formula.

Chemical Properties

Ammonium osmium chloride exhibits significant chemical stability but undergoes specific reactions:

• It has high thermal stability but will sublime at 170°C.

• The compound is poorly soluble in cold water but dissolves in water or alcohol.

• It contains osmium in the +4 oxidation state, which can undergo reduction reactions.

• The hexachloroosmate(IV) anion [OsCl6]2- features an octahedral geometry around the central osmium atom.

Synthesis Methods

Standard Preparation Methods

Multiple synthetic routes to ammonium osmium chloride have been documented in the scientific literature:

From Osmium Tetroxide

The most common preparation involves the reduction of osmium(VIII) oxide (OsO4) with iron(II) chloride in acidic conditions:
OsO4 + 4FeCl2 + 8HCl + 2NH4Cl → (NH4)2[OsCl6] + 3FeCl3 + 4H2O
This reaction proceeds through the reduction of osmium from its +8 to +4 oxidation state in the presence of ammonium ions.

From Potassium Osmate

Modified literature procedures have been developed starting from potassium osmate (K2OsO2(OH)4), which serves as an alternative osmium source. This approach is particularly valuable when utilizing refinery materials as starting materials.

Advanced Synthetic Approaches

Researchers have developed modified preparation methods to overcome the typically low solubility of osmium salts. These approaches include:

• Using different solvent mixtures

• Employing water as a secondary solvent to enhance dissolution

• Applying specific temperature and pressure conditions to optimize yields
  These modifications have made it possible to efficiently convert locally available refinery materials into valuable osmium precursors, including ammonium osmium chloride.

Chemical Reactivity

Reduction Reactions

Ammonium osmium chloride can be reduced to metallic osmium through several pathways:

• Reduction with hydrogen gas:
  (NH4)2[OsCl6] + 2H2 → Os + 2NH4Cl + 4HCl

• Thermal decomposition under specific conditions:
  3(NH4)2[OsCl6] → 3Os + 2N2 + 16HCl + 2NH4Cl
  These reactions are fundamental in the production of high-purity osmium metal from its compounds.

Role as a Precursor

Ammonium osmium chloride serves as a crucial starting material for synthesizing various osmium complexes, particularly:

• Osmium(II) complexes

• Osmium(0) complexes

• Osmium nitrosyl compounds
  For example, it can be converted to pentaammine(dinitrogen)osmium(II) chloride through reactions with hydrazine hydrate.

Applications

Catalytic Applications

The compound demonstrates significant catalytic properties that make it valuable in various chemical transformations:

• It serves as a catalyst in organic synthesis reactions, enhancing reaction rates and selectivity.

• It functions as a precursor for more complex osmium catalysts used in diverse organic transformations.

• It contributes to the development of specialized catalytic systems for stereoselective reactions.

Materials Science Applications

In the field of materials science, ammonium osmium chloride finds several important uses:

• It serves as a source of osmium for developing advanced materials, including superconductors and nanomaterials with unique electronic properties.

• It is utilized in glass, optical, and ceramic applications due to its thermal stability and specific material properties.

• It contributes to the production of osmium-based materials with specialized characteristics.

Analytical Chemistry

The compound plays several roles in analytical chemistry:

• It acts as a reagent in analytical techniques for detecting and quantifying various substances in complex mixtures.

• It provides a stable osmium source for reference materials and standards.

Biomedical Research

Although still in exploratory stages, ammonium osmium chloride shows potential in biomedical applications:

• Research explores its potential in drug delivery systems.

• It may serve as a contrast agent in certain imaging techniques.

• Studies investigate its cytotoxic properties and biological activities.

Environmental Science

Environmental applications include:

• Investigation for potential use in environmental remediation processes.

• Possible application in the removal of heavy metals from contaminated water sources.

Hazard Type	Description	Reference
Skin Contact	Can cause irritation (H315)
Eye Contact	Can cause serious eye irritation (H319)
Inhalation	May cause respiratory irritation (H335)
Hazard Code	Xi (Irritant)
Risk Codes	36/37/38 (Irritating to eyes, respiratory system, and skin)
Safety Statements	26 (In case of contact with eyes, rinse immediately with plenty of water and seek medical advice) 36 (Wear suitable protective clothing)
WGK Germany	3 (Severe hazard to waters)
Proper protective equipment, including gloves, eye protection, and respiratory protection, should be used when handling this compound. Additionally, adequate ventilation is necessary to minimize exposure to dusts or vapors.